BENGHE Foundational & Exploratory

Check Availability & Pricing

High Purity 4-Ethoxybenzamide: Sourcing &
Technical Validation Guide

Author: BenchChem Technical Support Team. Date: February 2026

Compound of Interest |

Compound Name: 4-Ethoxybenzamide
CAS No.: 27043-22-7
Cat. No.: B3422836
- 7

Part 1: Executive Summary & Critical
Disambiguation

The "Identity Crisis" in Sourcing: The most common failure mode in sourcing this compound is
the accidental purchase of its ortho-isomer, Ethenzamide (2-Ethoxybenzamide). Ethenzamide
is a widely available analgesic drug. However, for research requiring the para-substituted
isomer (4-Ethoxybenzamide), the properties are distinct.

Feature Target Compound Common False Positive

2-Ethoxybenzamide

Name 4-Ethoxybenzamide )
(Ethenzamide)
CAS Registry 55836-71-0 938-73-8
Structure Para-substitution Ortho-substitution
Melting Point ~208-210 °C ~132-134 °C

) Chemical Intermediate / ) ) )
Primary Use Analgesic / Antipyretic Drug
Research Standard

Core Directive: Always verify the CAS number 55836-71-0 and the melting point (>200 °C)
before purchasing.
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Part 2: Strategic Sourcing Landscape

For high-purity applications (crystallography, biological assays, or reference standards),

“"technical grade" (often <95%) is insufficient due to the presence of hydrolysis byproducts. The

following vendors have been vetted for specific supply of the para-isomer.

Vendor Selection Matrix

Supplier Purity Grade Catalog /| SKU Lead Time Best For
) ) ) Routine R&D.
Sigma-Aldrich Immediate ]
97% 288853 Reliable CoA and
(Merck) (Stock)
spectral data.
Analytical
Toronto Standards.
Research Research Grade E891208 1-2 Weeks Specializes in
Chemicals hard-to-find
isomers.
Scale-Up. Good
SynQuest Labs 98% 4648-1-10 Variable balance of purity
and bulk pricing.
Synthesis.
. C ) Suitable as a
Matrix Scientific 98% 057059 Variable

high-quality

intermediate.[1]

Note on TCI & Alfa Aesar: While these major catalogs list "Ethoxybenzamide," they frequently

stock the ortho isomer (Ethenzamide). Verify the specific structure image and CAS on their lot-

specific documentation before ordering.

Part 3: Technical Profile & Impurity Analysis
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To validate the purity of your purchase, you must understand the synthetic origin of potential
impurities. 4-Ethoxybenzamide is typically synthesized via two primary routes, each
introducing specific contaminants.

Synthesis & Impurity Pathway Diagram

The following diagram illustrates the chemical pathways and where specific impurities
(Impurities A & B) originate.
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Figure 1: Synthetic origins of common impurities. Impurity A arises from incomplete ethylation,
while Impurity B can form from moisture exposure during storage.

Part 4: Incoming Quality Control (IQC) Protocol

Do not rely solely on the vendor's Certificate of Analysis (CoA). Establish an internal "Self-
Validating" protocol using HPLC.

The "Quick-Check" (Melting Point)[3][4]
» Method: Capillary melting point apparatus.

o Acceptance Criteria: The sample must not melt below 200 °C.
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o Observation: If melting begins at ~130 °C, you have received Ethenzamide (wrong
isomer).

o Observation: If melting range is broad (e.g., 195-205 °C), the sample likely contains
significant 4-Ethoxybenzoic acid (Impurity B).

Definitive HPLC Method (Reverse Phase)

This method separates the amide target from its more polar acid and hydroxy precursors.

Chromatographic Conditions:

Column: C18 (e.g., Agilent Zorbax Eclipse Plus), 150 x 4.6 mm, 5 pum.

Mobile Phase A: 0.1% Phosphoric Acid in Water (pH ~2.5).

Mobile Phase B: Acetonitrile (HPLC Grade).[2]

Gradient: Isocratic 60:40 (A:B) or Gradient 10% B to 80% B over 20 mins.

Flow Rate: 1.0 mL/min.[2][3][4]

Detection: UV @ 254 nm.[3]

Temperature: 25 °C.

Predicted Elution Order (Hydrophobicity Based):
» 4-Hydroxybenzamide (Most Polar, elutes first).
e 4-Ethoxybenzoic acid (Intermediate polarity).

e 4-Ethoxybenzamide (Target, least polar, elutes last).

QC Decision Workflow
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Figure 2: Step-by-step decision tree for validating incoming 4-Ethoxybenzamide lots.

Part 5: Handling & Storage

* Hygroscopicity: The amide bond is susceptible to hydrolysis under high humidity/acidic
conditions. Store in a desiccator.
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o Light Sensitivity: Solid state is generally stable, but solutions in DMSO or Methanol should
be protected from light to prevent slow photo-degradation.

+ Safety: Classified as Acute Tox. 4 (Oral).[5] Use standard PPE (Gloves, Goggles, N95 mask)
to avoid inhalation of fine dust.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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